Cas no 4815-29-6 (ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 4815-29-6
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• MDL: MFCD00102063
• CID: 45343
• PubChem ID: 264105
• Update Time: 2025-06-13

ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 2-Amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid ethyl ester
• 4H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLIC ACID,2-AMINO-5,6-DIHYDRO-,ETHYL ESTER
• Ethyl 2-amino-5,6-dihydro-4H-cyclopenta[b]-thiophene-3-carboxylate
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid,2-amino-5,6-dih
• ethyl 2-amino-4,5,6-trihydrocyclopenta[1,2-b]thiophene-3-carboxylate
• Ethyl 2-Amino-4H,5H,6H-Cyclopenta[B]Thiophene-3-Carboxylate
• ethyl 2-amino-4H,5H,6H-cyclopentenothiophene-3-carboxylate
• ethyl 2-aminocyclopenta[b]thiophene-3-carboxylate
• BOJXCJDYZJSPMZ-UHFFFAOYSA-N
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-amino-5,6-dihydro-, ethyl ester
• ethyl 2-amino-4,5,6-trihydrocyclopenta[1,2-b]thioph
• Enamine_004067
• Oprea1_110819
• NSC99004
• 4815-29-6
• CHEMBL341097
• Oprea1_176113
• PB42897
• NSC-99004
• AH-357/03337056
• NSC 99004
• Ethyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate #
• FS-1649
• AKOS000122157
• SY063739
• Z56855769
• SCHEMBL1976488
• EN300-02303
• CCG-249996
• 2-AMINO-5,6-DIHYDRO-4H-CYCLOPENTA(B)THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
• DTXSID80294965
• FT-0625931
• CS-W015046
• J-507894
• HMS1405I19
• F0016-0627
• MFCD00102063
• 2-Amino-cyclopentano-[b]-thiophen-3-carboxylic acid, 5,6-dihydro-, ethyl ester
• DB-020453
• STK025737
• BBL014356
• ALBB-001590
• ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate

• MDL： MFCD00102063
• Inchi： 1S/C10H13NO2S/c1-2-13-10(12)8-6-4-3-5-7(6)14-9(8)11/h2-5,11H2,1H3
• InChI Key： BOJXCJDYZJSPMZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCC2)N

Computed Properties

• Exact Mass: 211.06700
• Monoisotopic Mass: 211.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 80.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.2079 (rough estimate)
• Melting Point: 114-116 ºC
• Boiling Point: 386.8℃ at 760mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.6800 (estimate)
• PSA: 80.56000
• LogP: 2.57690
• Solubility: Not determined

ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate Security Information

• Hazard Category Code： 20/22-36/37/38
• Safety Instruction： S22
• Hazardous Material Identification：
• Risk Phrases：R20/22
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 4815-29-6)

Ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 4815-29-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, often abbreviated as EACTC, belongs to the cyclopentabthiophene family, a class of molecules known for their unique electronic properties and biological activity. Researchers are increasingly exploring its potential in drug discovery, particularly for its role as a building block in the synthesis of novel therapeutic agents.

The molecular structure of ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate features a fused cyclopentabthiophene core, which is functionalized with an amino group and an ester moiety. This combination of functional groups makes it a versatile intermediate in organic synthesis. Recent studies highlight its utility in the development of small-molecule inhibitors and fluorescent probes, aligning with the growing demand for precision medicine and diagnostic tools.

One of the most frequently asked questions about CAS No. 4815-29-6 is its solubility and stability under various conditions. This compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for laboratory-scale reactions. Its stability at room temperature ensures ease of handling, though storage under inert conditions is recommended to prevent degradation.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate. The push toward sustainable methodologies has led to innovations such as catalytic hydrogenation and solvent-free reactions, which reduce environmental impact. These advancements resonate with the global focus on reducing chemical waste and improving process efficiency.

The compound’s potential applications extend to the field of organic electronics, where its thiophene backbone contributes to charge transport properties. With the rise of flexible electronics and wearable devices, cyclopentabthiophene derivatives like this one are being studied for their role in next-generation semiconductors and conductive polymers.

Another trending topic is the use of machine learning to predict the reactivity and biological activity of EACTC. Computational models are being employed to optimize its synthetic pathways and identify potential therapeutic targets, reflecting the intersection of chemistry and artificial intelligence in modern research.

For researchers seeking reliable sources of CAS No. 4815-29-6, it is essential to verify purity and analytical data, such as HPLC and NMR spectra. Reputable suppliers often provide certificates of analysis to ensure consistency in experimental outcomes. This emphasis on quality control is critical in applications ranging from medicinal chemistry to material science.

In summary, ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 4815-29-6) is a multifaceted compound with broad relevance in cutting-edge scientific fields. Its structural features and functional groups make it a valuable tool for innovation, while ongoing research continues to uncover new possibilities for its use. As the scientific community prioritizes sustainability and interdisciplinary collaboration, this compound is poised to play a pivotal role in future discoveries.